Cas no 90657-53-7 ((2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 90657-53-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD08061932
• CID: 61431
• PubChem ID: 49760515
• Update Time: 2025-05-22

(2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Phenylpyrrolidine-2-carboxylic acid hydrochloride
• H-Tic-OMe.HCl
• TRANS-4-PHENYL-L-PROLINE HYDROCHLORIDE
• 4-trans-4-Phenyl-L-proline hydrochloride
• Trans-4-phenyl-l-proline HCl
• L-Proline,4-phenyl-, hydrochloride, (4S)- (9CI)
• L-Proline, 4-phenyl-, hydrochloride,trans-
• (2S,4S)-4-PHENYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• ZB1690
• VZ33949
• S360
• AB0018591
• AX8013200
• ST24026186
• L-Proline, 4-phenyl-, hydrochloride, trans-
• 657P537
• (4S)-4-Phenyl-L-proline--hydrogen chloride (1/1)
• L-Prol
• L-Proline, 4-phenyl-, hydrochloride, (4S)- (9CI)
• L-Proline, 4-phenyl-, hydrochloride, trans- (ZCI)
• 90657-53-7
• AKOS016002879
• J-501054
• DTXSID10678234
• (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid;hydrochloride
• GS-3298
• MFCD08061932
• AC-7635
• CS-W022754
• SCHEMBL25365081
• EN300-7377902
• (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD08061932
• Inchi： 1S/C11H13NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m1./s1
• InChI Key： LWFBRHSTNWMMGN-UXQCFNEQSA-N
• SMILES： C([C@H]1NC[C@H](C2C=CC=CC=2)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 134-140 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 49.33000
• LogP: 2.34750
• Specific Rotation: +17.5° ( c=1, 2N HCl)
• Vapor Pressure: No data available

(2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride

Research Update on (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 90657-53-7) in Chemical Biology and Pharmaceutical Applications

The compound (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 90657-53-7) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral pyrrolidine derivative serves as a valuable building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for developing potent dipeptidyl peptidase-4 (DPP-4) inhibitors. The researchers utilized the stereochemical configuration of 90657-53-7 to create analogs with improved selectivity and pharmacokinetic profiles for diabetes treatment. The (2S,4S) configuration was found to be crucial for maintaining optimal binding interactions with the DPP-4 active site, achieving IC50 values in the low nanomolar range.

In neuropharmacology, recent investigations have explored the compound's potential as a scaffold for σ receptor ligands. A 2024 paper in ACS Chemical Neuroscience reported novel derivatives of 90657-53-7 showing promising σ1 receptor affinity (Ki = 8.3 nM) with excellent brain penetration properties. These findings suggest potential applications in treating neuropathic pain and neurodegenerative disorders, with the hydrochloride salt form providing enhanced solubility for formulation development.

The synthetic accessibility of (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride has been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described an asymmetric hydrogenation protocol achieving >99% ee and 92% yield on kilogram scale, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering this chiral building block for clinical candidate synthesis.

Analytical characterization of 90657-53-7 has been refined through recent studies. A 2024 Journal of Pharmaceutical and Biomedical Analysis article presented a comprehensive NMR and mass spectrometry profile, including detailed polymorph characterization of the hydrochloride salt. These analytical advancements support quality control in drug development processes utilizing this compound.

Emerging research suggests potential applications beyond traditional small molecule drugs. A recent Nature Communications paper (2024) reported the incorporation of 90657-53-7 derivatives into PROTAC (proteolysis targeting chimera) designs, leveraging its rigid structure to optimize linker geometry. This innovative approach demonstrates the compound's versatility in modern drug discovery paradigms.

In conclusion, (2S,4S)-4-phenylpyrrolidine-2-carboxylic acid hydrochloride (90657-53-7) continues to demonstrate significant value in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's well-defined stereochemistry, synthetic tractability, and diverse biological activity profile position it as an important tool in medicinal chemistry. Future research directions likely include further exploration of its utility in targeted protein degradation and RNA-targeting small molecules.